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Compound of Interest

Compound Name: 5-Ethylpicolinic acid

Cat. No.: B021276

Introduction

5-Ethylpicolinic acid is a substituted pyridine carboxylic acid that serves as a versatile
building block in organic synthesis. Its structure, featuring a pyridine ring, a carboxylic acid at
the 2-position, and an ethyl group at the 5-position, offers multiple reactive sites for
functionalization. The nitrogen atom of the pyridine ring and the adjacent carboxylic acid group
can act as a bidentate chelating ligand for various metal ions. The carboxylic acid itself can be
readily converted into esters, amides, or other functional groups. Furthermore, the pyridine ring
can undergo transformations, and the ethyl group can potentially be functionalized. These
characteristics make 5-Ethylpicolinic acid a valuable precursor for the synthesis of complex
molecules in medicinal chemistry, materials science, and catalysis.[1][2]

Application Note 1: Synthesis of Bidentate Ligands
and Metal Complexes

The picolinic acid moiety is a classic N,O-bidentate ligand that forms stable complexes with a
wide range of transition metals.[3] These complexes are investigated for applications in
catalysis, materials science (e.g., coordination polymers), and as models for biological
systems.[3][4] 5-Ethylpicolinic acid can be used to synthesize lipophilic metal complexes or
as a building block for more elaborate ligand structures. The ethyl group can tune the steric and
electronic properties of the resulting complex.

General Workflow for Metal Complex Synthesis
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The typical synthesis involves the reaction of 5-Ethylpicolinic acid (or its deprotonated form)
with a suitable metal salt in an appropriate solvent.

Workflow for Synthesis of a Metal(ll) Bis(5-ethylpicolinate) Complex

Reactants

Reaction Work-up & Isolation
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Final Product:
M(5-Et-pic)2 Complex

5-Ethylpicolinic Acid (2 eq)

Amide Coupling of 5-Ethylpicolinic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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